Cas no 13673-63-7 (3-Methyl-1,3-benzoxazole-2(3H)-thione)

3-Methyl-1,3-benzoxazole-2(3H)-thione structure
13673-63-7 structure
Product Name:3-Methyl-1,3-benzoxazole-2(3H)-thione
CAS No:13673-63-7
MF:C8H7NOS
MW:165.212280511856
CID:166808
PubChem ID:139538
Update Time:2025-04-19

3-Methyl-1,3-benzoxazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolethione,3-methyl-
    • 3-methyl-1,3-benzoxazole-2-thione
    • 3-Methyl-2(3H)-benzoxazolethione
    • 3-METHYL-3H-BENZOXAZOLE-2-THIONE
    • 2(3H)-Benzoxazolethione,3-methyl
    • 3-Methyl-1,3-benzoxazole-2(3H)-thione
    • 3-methyl-2(3H)-benzoxazolthione
    • 3-methyl-2-thioxo-2,3-dihydro-1,3-benzoxazole
    • 3-methyl-3H-benzooxazole-2-thione
    • 3-methyl-3-hydrobenzoxazole-2-thione
    • 3-methylbenzoxazole-2-thione
    • 3-methylbenzoxazoline-2-thione
    • Benzoxazole-2(3H)-thione,3-methyl
    • N-methylbenzoxazole-2-thione
    • Benzoxazole-2(3H)-thione, 3-methyl-
    • 3-Methylbenzo[d]oxazole-2(3H)-thione
    • 3-Methyl-1,3-benzo[d]oxazol-2(3H)-thione
    • 3-Methyl-2(3H)-benzoxazolethione,97%
    • 3-methyl-benzoxazoline-2-thione
    • DTXSID80159909
    • MFCD00459943
    • HMS2804N15
    • SMR000457065
    • SCHEMBL5252911
    • E83998
    • HMS1661C01
    • FT-0616029
    • AKOS005203072
    • MLS000833544
    • 13673-63-7
    • 2(3H)-Benzoxazolethione, 3-methyl-
    • W-205486
    • NCGC00246652-01
    • Q27199238
    • 3-Methyl-1,3-benzoxazole-2(3H)-thione #
    • BS-52275
    • CHEBI:116355
    • CHEMBL1581455
    • DB-026092
    • Inchi： 1S/C8H7NOS/c1-9-6-4-2-3-5-7(6)10-8(9)11/h2-5H,1H3
    • InChI Key： VMOIPIVQHVFUFO-UHFFFAOYSA-N
    • SMILES： S=C1N(C)C2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.6A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1979 (rough estimate)
  • Melting Point: 132-135
  • Boiling Point: 272.25°C (rough estimate)
  • Flash Point: 103.4°C
  • Refractive Index: 1.6400 (estimate)
  • PSA: 50.16000
  • LogP: 2.50080
  • Solubility: Not available

3-Methyl-1,3-benzoxazole-2(3H)-thione Security Information

3-Methyl-1,3-benzoxazole-2(3H)-thione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1,3-benzoxazole-2(3H)-thione Pricemore >>

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